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Compound Focus: Cdc-801

CAS No.: 192819-27-5

Cat. No.: S006987

Get Quote

The table below summarizes the key chemical and pharmacological information available for CDC-801:

Property Description

Generic Name CDC-801 [1]

Modality Small Molecule [1]

Status Investigational [1]

Chemical
Formula

C₂₃H₂₄N₂O₅ [1]

Average
Molecular
Weight

408.454 g/mol [1]

IUPAC Name 3-[3-(cyclopentyloxy)-4-methoxyphenyl]-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-
yl)propanamide [1]

SMILES COC1=CC=C(C=C1OC1CCCC1)C(CC(N)=O)N1C(=O)C2=C(C=CC=C2)C1=O [1]

Mechanism of
Action

PDE4A, PDE4B, and PDE4D inhibitor [1]
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Property Description

Associated
Clinical Trials

NCT00006097 (Chronic Lymphocytic Leukemia) [1]

Mechanism of Action and Experimental Research

CDC-801 functions as an inhibitor of multiple phosphodiesterase-4 (PDE4) subtypes, including PDE4A,

PDE4B, and PDE4D [1]. Inhibition of PDE4 enzymes increases intracellular levels of cyclic AMP (cAMP),

a key second messenger that regulates inflammatory responses and cell proliferation [1].

The general workflow for preclinical research is outlined below. Specific experimental protocols for CDC-

801 are not available in the search results, but this diagram illustrates a standard approach for investigating a

compound with its proposed mechanism:

In Vitro Assay

PDE4 Enzyme Activity cAMP Level Measurement Cell Viability/Proliferation

Animal Model Studies

Disease Model (e.g., CLL) Dose-Response & Toxicity Tissue Analysis

Click to download full resolution via product page

Experimental investigations would logically progress from in vitro assays to validate the compound's

interaction with its molecular target and subsequent cellular effects, followed by in vivo animal studies to

evaluate efficacy and safety in a whole-organism context [1].

Information Limitations and Further Research

As an investigational compound, detailed data on CDC-801 is limited. Key information such as

pharmacokinetics (absorption, distribution, metabolism, excretion), detailed adverse effects, and

comprehensive clinical trial results are not publicly available [1].
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For the most current information, you can consult its entry on DrugBank (Accession Number DB15640)

and search for clinical trial NCT00006097 using public registries [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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